Cas no 2034288-37-2 (2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone)

• Product Name: 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone
• CAS No: 2034288-37-2
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5377420
• Update Time: 2025-11-05

2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone

• Inchi： 1S/C12H18N4O/c17-12(10-3-1-2-4-10)9-15-7-11(8-15)16-6-5-13-14-16/h5-6,10-11H,1-4,7-9H2
• InChI Key： MILITEYKRVFCIT-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=CN=N2)C1)C(=O)C1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone

Comprehensive Overview of 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034288-37-2)

2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034288-37-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclopentyl group, an azetidine ring, and a triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to bioactive molecules.

The compound's molecular formula and structural features contribute to its diverse reactivity and binding properties. With a molecular weight of 247.31 g/mol, 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone exhibits moderate lipophilicity, which is crucial for its pharmacokinetic profile. The presence of the triazole ring enhances hydrogen bonding capabilities, while the azetidine scaffold offers conformational rigidity—a desirable trait in medicinal chemistry for improving target selectivity.

Recent studies highlight the growing demand for heterocyclic compounds like 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone in the development of next-generation therapeutics. Its application in cancer research, particularly in modulating cell signaling pathways, aligns with current trends in precision medicine. Additionally, the compound's potential role in neurodegenerative disease drug development has sparked interest, given the urgent need for novel treatments in this field.

From a synthetic chemistry perspective, 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone serves as a valuable building block for click chemistry applications. The triazol-1-yl group enables efficient bioorthogonal reactions, which are widely used in bioconjugation and probe design. This property makes the compound highly relevant to diagnostic imaging and targeted drug delivery systems—two rapidly advancing areas in biomedical research.

The commercial availability of 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone (CAS No. 2034288-37-2) has increased in recent years, reflecting its importance in high-throughput screening libraries. Suppliers typically offer this compound with >95% purity, suitable for both in vitro and in vivo studies. Pricing trends indicate steady demand from academic institutions and pharmaceutical companies engaged in fragment-based drug design.

Environmental and safety considerations for 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone follow standard laboratory protocols for organic intermediates. While not classified as hazardous under current regulations, proper handling with personal protective equipment is recommended. The compound's stability profile suggests compatibility with common storage conditions (2-8°C under inert atmosphere), making it convenient for research use.

Future prospects for 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone appear promising, particularly in the context of combinatorial chemistry and structure-activity relationship studies. Its modular design allows for numerous derivatives, addressing the pharmaceutical industry's need for intellectual property expansion. As computational methods like AI-assisted drug discovery advance, compounds with such versatile scaffolds will likely see increased utilization.

For researchers seeking custom synthesis or bulk quantities of 2-cyclopentyl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone, several contract manufacturing organizations now include this molecule in their catalogs. The growing interest in azole-containing compounds ensures that this chemical will remain relevant in multiple R&D pipelines across therapeutic areas.